Cas no 90178-78-2 (4-Formyl-3-nitrobenzonitrile)

4-Formyl-3-nitrobenzonitrile is a versatile aromatic compound featuring both formyl (–CHO) and nitro (–NO₂) functional groups on a benzonitrile backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceutical precursors. The electron-withdrawing nitro and cyano groups enhance reactivity in nucleophilic substitution and condensation reactions, while the formyl group offers further functionalization potential. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound is commonly employed in medicinal chemistry and material science due to its ability to serve as a building block for complex molecular architectures.
4-Formyl-3-nitrobenzonitrile structure
4-Formyl-3-nitrobenzonitrile structure
Product Name:4-Formyl-3-nitrobenzonitrile
CAS No:90178-78-2
MF:C8H4N2O3
MW:176.12896156311
MDL:MFCD10696869
CID:1027836
Update Time:2025-05-28

4-Formyl-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Formyl-3-nitrobenzonitrile
    • 4-cyano-2-nitro-benzaldehyde
    • BENZONITRILE, 4-FORMYL-3-NITRO-
    • 4-cyano-2-nitrobenzaldehyde
    • 4-formyl-3-nitro-benzonitrile
    • KNKVNTDAQHBEAW-UHFFFAOYSA-N
    • 4989AC
    • FCH881655
    • AB58394
    • ST2418383
    • AX8165372
    • AM20041361
    • 4-Formyl-3-nitrobenzonitrile (ACI)
    • Benzaldehyde, 4-cyano-2-nitro- (4CI)
    • 2-Nitro-4-cyanobenzaldehyde
    • MDL: MFCD10696869
    • Inchi: 1S/C8H4N2O3/c9-4-6-1-2-7(5-11)8(3-6)10(12)13/h1-3,5H
    • InChI Key: KNKVNTDAQHBEAW-UHFFFAOYSA-N
    • SMILES: N#CC1C=C([N+](=O)[O-])C(C=O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 262
  • XLogP3: 1
  • Topological Polar Surface Area: 86.7

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Production Method 1

Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water
Reference
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Farahat, Abdelbasset A.; Kumar, Arvind; Say, Martial; Barghash, Alaa El-Din M.; Goda, Fatma E.; et al, Bioorganic & Medicinal Chemistry, 2010, 18(2), 557-566

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  2.5 h, rt
Reference
Synthesis and in Vitro Antiprotozoal Activities of Dicationic 3,5-Diphenylisoxazoles
Patrick, Donald A.; Bakunov, Stanislav A.; Bakunova, Svetlana M.; Kumar, E. V. K. Suresh; Lombardy, Richard J.; et al, Journal of Medicinal Chemistry, 2007, 50(10), 2468-2485

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  5 min, rt; rt → -100 °C; 15 min, -100 °C
1.2 Solvents: Tetrahydrofuran ;  30 s, -100 °C; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  0 °C; 48 h, 0 °C → rt
1.4 Reagents: Triethylamine Solvents: Ethanol ;  10 min, rt; 1 h, rt
Reference
Vicarious Nucleophilic Chloromethylation of Nitroaromatics
Khutorianskyi, Viktor V.; Klepetarova, Blanka; Beier, P., Organic Letters, 2019, 21(14), 5443-5446

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
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Dann, Otto; Ruff, Juergen; Wolff, Hans Peter; Griessmeier, Helmut, Liebigs Annalen der Chemie, 1984, (3), 409-25

Production Method 5

Reaction Conditions
1.1 Reagents: Dimethylformamide dimethyl acetal Solvents: Dimethylformamide ;  overnight, 150 °C
1.2 Reagents: Sodium periodate Solvents: Dimethylformamide ,  Water ;  rt
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Production Method 6

Reaction Conditions
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1.2 Reagents: Dimethylformamide
Reference
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